molecular formula C6H14N2O B149942 N-methyl-N-(2-methylbutyl)nitrous amide CAS No. 130787-81-4

N-methyl-N-(2-methylbutyl)nitrous amide

Cat. No. B149942
CAS RN: 130787-81-4
M. Wt: 130.19 g/mol
InChI Key: RAPPKPUENZGVFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methyl-N-(2-methylbutyl)nitrous amide, also known as methohexital, is a short-acting barbiturate that is commonly used as an anesthetic agent. It was first synthesized in the 1950s and has since been used extensively in medical settings due to its rapid onset and short duration of action.

Scientific Research Applications

N-methyl-N-(2-methylbutyl)nitrous amide has been extensively studied for its use as an anesthetic agent. It has been shown to be effective in inducing anesthesia in a variety of surgical procedures. Additionally, it has been used as a sedative agent in the treatment of insomnia and anxiety disorders.

Mechanism of Action

N-methyl-N-(2-methylbutyl)nitrous amide acts on the gamma-aminobutyric acid (GABA) receptor in the brain, which is responsible for inhibiting the transmission of nerve impulses. By binding to this receptor, N-methyl-N-(2-methylbutyl)nitrous amide enhances the effects of GABA, leading to the suppression of neuronal activity and induction of anesthesia.
Biochemical and Physiological Effects:
N-methyl-N-(2-methylbutyl)nitrous amide has a number of biochemical and physiological effects. It is a potent central nervous system depressant, leading to the suppression of neuronal activity and induction of anesthesia. It also has analgesic properties, making it useful in the treatment of pain. Additionally, it can cause respiratory depression, hypotension, and bradycardia.

Advantages and Limitations for Lab Experiments

N-methyl-N-(2-methylbutyl)nitrous amide has a number of advantages and limitations for use in laboratory experiments. Its rapid onset and short duration of action make it useful for studies that require precise timing. Additionally, its potency and ability to induce anesthesia make it useful for studies that require immobilization of test subjects. However, its potential for respiratory depression and other adverse effects must be taken into account when designing experiments.

Future Directions

There are a number of potential future directions for research on N-methyl-N-(2-methylbutyl)nitrous amide. One area of interest is the development of new anesthetic agents that have fewer adverse effects than current agents. Additionally, there is interest in the use of N-methyl-N-(2-methylbutyl)nitrous amide as a sedative agent in the treatment of anxiety and insomnia. Finally, there is potential for further study of the mechanism of action of N-methyl-N-(2-methylbutyl)nitrous amide, which could lead to the development of new drugs that target the GABA receptor.

Synthesis Methods

The synthesis of N-methyl-N-(2-methylbutyl)nitrous amide involves the reaction between 2-methyl-2-butanol and nitrous acid. The resulting compound is then reacted with methylamine to form the final product. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

properties

CAS RN

130787-81-4

Product Name

N-methyl-N-(2-methylbutyl)nitrous amide

Molecular Formula

C6H14N2O

Molecular Weight

130.19 g/mol

IUPAC Name

N-methyl-N-(2-methylbutyl)nitrous amide

InChI

InChI=1S/C6H14N2O/c1-4-6(2)5-8(3)7-9/h6H,4-5H2,1-3H3

InChI Key

RAPPKPUENZGVFU-UHFFFAOYSA-N

SMILES

CCC(C)CN(C)N=O

Canonical SMILES

CCC(C)CN(C)N=O

synonyms

N-nitrosomethyl(2-methylbutyl)amine
NM2MBA

Origin of Product

United States

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